3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid, 95%
Overview
Description
3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid (95%) is an organic compound with a wide range of applications in both scientific research and industrial processes. It is a colorless solid with a melting point of 97-98°C and a boiling point of 205-210°C. It is soluble in water and organic solvents such as ethanol, acetone, and chloroform. This compound has been used in numerous studies due to its unique properties, such as its ability to act as a catalyst in certain reactions, and its ability to bind to other molecules.
Scientific Research Applications
3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid (95%) is a widely used reagent in scientific research. It has been used in the synthesis of various compounds, such as aryl nitro compounds, aryl ethers, and aryl esters. It has also been used as a catalyst in the synthesis of 1,3-diaryl-2-propenals. In addition, it has been used in the synthesis of aryl-substituted amines and hydrazones.
Mechanism of Action
3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid (95%) acts as a catalyst in certain reactions due to its ability to bind to other molecules. This binding allows the compound to stabilize the transition state of the reaction and accelerate the reaction rate.
Biochemical and Physiological Effects
3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid (95%) has not been tested for its biochemical and physiological effects on humans and animals. Therefore, its potential effects on living organisms are not known.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid (95%) in laboratory experiments is its ability to act as a catalyst in certain reactions. This allows for faster reaction rates, which can be beneficial in time-sensitive experiments. However, the compound is not very soluble in water, which can be a limitation when working with aqueous solutions.
Future Directions
3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid (95%) has a wide range of potential applications in both scientific research and industrial processes. In the future, it could be used as a catalyst in the synthesis of a variety of compounds, such as aryl nitro compounds, aryl ethers, and aryl esters. It could also be used in the synthesis of aryl-substituted amines and hydrazones. Furthermore, further research could be conducted to investigate the potential biochemical and physiological effects of this compound on living organisms.
Synthesis Methods
3-(3-Nitrophenyl)-5-trifluoromethylbenzoic acid (95%) is typically synthesized by the reaction of 3-nitrophenol and trifluoromethylbenzoyl chloride in the presence of a strong base such as sodium hydroxide. This reaction is usually carried out in an aqueous solution at room temperature. The product is then purified and isolated by recrystallization.
properties
IUPAC Name |
3-(3-nitrophenyl)-5-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3NO4/c15-14(16,17)11-5-9(4-10(6-11)13(19)20)8-2-1-3-12(7-8)18(21)22/h1-7H,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWCHYZMBOVLCFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC(=CC(=C2)C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80690064 |
Source
|
| Record name | 3'-Nitro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261926-01-5 |
Source
|
| Record name | 3'-Nitro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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